![molecular formula C25H31N5O2S B305518 N-(2-methyl-1-{4-methyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}propyl)benzamide](/img/structure/B305518.png)
N-(2-methyl-1-{4-methyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}propyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methyl-1-{4-methyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}propyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. The compound is a triazole-based inhibitor that has been shown to have a wide range of biochemical and physiological effects. In
Scientific Research Applications
N-(2-methyl-1-{4-methyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}propyl)benzamide has been extensively studied for its potential applications in scientific research. The compound has been shown to have a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial activities. The compound has also been studied for its potential applications in drug discovery, as it has been shown to inhibit several enzymes and proteins that are involved in disease processes.
Mechanism of Action
The mechanism of action of N-(2-methyl-1-{4-methyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}propyl)benzamide involves the inhibition of several enzymes and proteins that are involved in disease processes. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of prostaglandins that contribute to inflammation and pain. The compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that are involved in the regulation of gene expression and are often overexpressed in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. The compound has been shown to have anti-inflammatory effects, as it inhibits the production of prostaglandins that contribute to inflammation and pain. The compound has also been shown to have antitumor effects, as it inhibits the activity of HDACs, which are often overexpressed in cancer cells. Additionally, the compound has been shown to have antimicrobial effects, as it inhibits the growth of several bacterial and fungal species.
Advantages and Limitations for Lab Experiments
N-(2-methyl-1-{4-methyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}propyl)benzamide has several advantages and limitations for lab experiments. The compound has been shown to have a wide range of biological activities, which makes it a useful tool for studying various disease processes. However, the compound is highly complex and requires specialized equipment and expertise to synthesize. Additionally, the compound is expensive, which may limit its use in some research settings.
Future Directions
There are several future directions for the study of N-(2-methyl-1-{4-methyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}propyl)benzamide. One future direction is the development of more efficient synthesis methods that can produce the compound in larger quantities and at a lower cost. Another future direction is the study of the compound's potential applications in drug discovery, as it has been shown to inhibit several enzymes and proteins that are involved in disease processes. Additionally, the compound's antimicrobial activity could be further explored for potential applications in the development of new antibiotics.
Synthesis Methods
The synthesis of N-(2-methyl-1-{4-methyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}propyl)benzamide involves the reaction of several chemical compounds. The synthesis process is complex and requires specialized equipment and expertise. The compound has been synthesized using various methods, including solid-phase synthesis, solution-phase synthesis, and microwave-assisted synthesis. The most commonly used method involves the reaction of 2-methyl-1-{4-methyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}propylamine with benzoyl chloride in the presence of a base.
properties
Molecular Formula |
C25H31N5O2S |
---|---|
Molecular Weight |
465.6 g/mol |
IUPAC Name |
N-[2-methyl-1-[4-methyl-5-[2-oxo-2-(4-propan-2-ylanilino)ethyl]sulfanyl-1,2,4-triazol-3-yl]propyl]benzamide |
InChI |
InChI=1S/C25H31N5O2S/c1-16(2)18-11-13-20(14-12-18)26-21(31)15-33-25-29-28-23(30(25)5)22(17(3)4)27-24(32)19-9-7-6-8-10-19/h6-14,16-17,22H,15H2,1-5H3,(H,26,31)(H,27,32) |
InChI Key |
UHEFDRHMSIRKBM-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)C(C(C)C)NC(=O)C3=CC=CC=C3 |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)C(C(C)C)NC(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.